Tert-butyl 3-[2-(prop-2-enoylamino)ethyl]thiomorpholine-4-carboxylate

• IUPAC Name: tert-butyl 3-[2-(prop-2-enoylamino)ethyl]thiomorpholine-4-carboxylate
• InChI: InChI=1S/C14H24N2O3S/c1-5-12(17)15-7-6-11-10-20-9-8-16(11)13(18)19-14(2,3)4/h5,11H,1,6-10H2,2-4H3,(H,15,17)
• InChI Key: HATXZDYFGDQCAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCSCC1CCNC(=O)C=C
• Molecular Formula: C14H24N2O3S
• Molecular Weight: 300.42 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the thiomorpholine ring, followed by the introduction of the amide and the ester groups. The exact synthetic route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiomorpholine ring, the amide group, and the ester group. The presence of these functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions, while the double bond in the prop-2-enoyl group could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and ester groups could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should always be taken when handling chemical substances.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as pharmaceuticals or materials science, and optimizing its synthesis to improve yield and purity.